Cas no 29054-08-8 (Isobutyric acid-d)

Isobutyric acid-d Properties

Names and Identifiers

• Propanoic-3,3,3-d3acid, 2-(methyl-d3)-
• Isobutyric-d6 Acid
• [2',2',2',3,3,3-2H]6-isobutyric acid
• [2H6]-Isobutyric acid
• 2-< (2)H3> methyl-< 3,3,3-(2)H3> propanoic acid
• 2-methylpropionic acid-d6
• 3,3,3,4,4,4-d6-isobutyric acid
• 3,3,3-trideuterio-2-trideuteriomethyl-propionic acid
• isobutyric acid-d6
• Isobutyric acid-d
• 29054-08-8
• D98851
• 2-methyl-d3-propionic-3,3,3-d3 acid
• 2-(Methyl-d2)propanoic-2,3,3,3-d4 acid
• 3,3,3-trideuterio-2-(trideuteriomethyl)propanoic acid
• 3, 3, 3-trideuterio-2-(trideuteriomethyl)propanoic acid
• A935635
• DTXSID60482005
• 2-Methyl-d3-propionic-3,3,3-d3Acid:(29054-08-8)
• Propanoic-3,3,3-d3 acid, 2-(methyl-d3)-; Isobutyric-3,3,3,3',3',3'-d6 acid (8CI); 2-(Methyl-d3)propanoic-3,3,3-d3 acid; Isobutyric acid D6 (dimethyl-D6); Isobutyric acid-d6
• +Expand

• MDL： MFCD01074310
• InChIKey： KQNPFQTWMSNSAP-WFGJKAKNSA-N
• Inchi： InChI=1S/C4H8O2/c1-3(2)4(5)6/h3H,1-2H3,(H,5,6)/i1D3,2D3
• SMILES： OC(C(C([2H])([2H])[2H])C([2H])([2H])[2H])=O

Computed Properties

• Exact Mass: 94.090089969g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 94.090089969g/mol
• Heavy Atom Count: 6
• Complexity: 56.6
• Isotope Atom Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Boiling Point: 155.2±8.0 °C at 760 mmHg
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: 55.6±0.0 °C
• Color/Form: No data avaiable
• Density: 1.0±0.1 g/cm3